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Compound of Interest

Compound Name: 4-Iodo-2-methylbenzoyl chloride

Cat. No.: B13703525

Get Quote

Executive Summary
4-Iodo-2-methylbenzoyl chloride (CAS: 1261777-06-3) acts as a bifunctional electrophilic

linchpin in materials science. Unlike simple benzoyl chlorides, this molecule possesses two

distinct reactive sites with orthogonal chemoselectivity:[1]

The Acid Chloride (-COCl): A "hard" electrophile for rapid anchoring via nucleophilic acyl

substitution (forming esters, amides, or ketones).

The Aryl Iodide (-I): A "soft" electrophile primed for palladium-catalyzed cross-coupling

(Suzuki, Sonogashira, Heck) to extend

-conjugation.

Critically, the ortho-methyl group introduces a steric twist that disrupts molecular planarity. In

Optoelectronics and Liquid Crystals (LCs), this "Ortho-Effect" is exploited to suppress

aggregation-caused quenching (ACQ) and lower melting transition temperatures, improving

solubility and processability.
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Physicochemical Specifications
Property Specification Relevance to Materials

Molecular Formula C₈H₆ClIO Core scaffold

Molecular Weight 280.49 g/mol
High halogen density (Heavy

Atom Effect)

Physical State Low-melting solid / Semi-solid
Requires gentle heating for

transfer

Reactivity Moisture Sensitive, Corrosive
Hydrolyzes to HCl; requires

inert atmosphere

Key Impurity 4-Iodo-2-methylbenzoic acid
Result of hydrolysis; creates

stoichiometric imbalance

Handling & Storage (Critical)
Hazards: Causes severe skin burns and eye damage (Category 1B).[2][3] Lachrymator.

Storage: Store under Argon/Nitrogen at 2–8°C. The acid chloride bond is labile; exposure to

atmospheric moisture degrades the material to the acid form, liberating HCl gas.

Quenching: All glassware and syringes must be oven-dried. Quench excess reagent with

methanol/triethylamine mixture, never water directly.

Module 1: The Anchor Strategy (Acyl Substitution)
Objective: Functionalize the acid chloride to attach the "head" of the material (e.g., a polymer

chain or a liquid crystal mesogen) while leaving the iodine intact for later extension.

Protocol A: Synthesis of Mesogenic Esters (Liquid
Crystal Precursors)
This protocol describes coupling 4-iodo-2-methylbenzoyl chloride with a phenol derivative to

create a rod-like (calamitic) core.

Materials:
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4-Iodo-2-methylbenzoyl chloride (1.0 equiv)

4-Alkoxyphenol (1.0 equiv) [Target Mesogen]

Triethylamine (TEA) (1.2 equiv) [Acid Scavenger]

Dichloromethane (DCM), Anhydrous

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet.

Solubilization: Dissolve 4-alkoxyphenol (10 mmol) and TEA (12 mmol) in anhydrous DCM

(50 mL). Cool to 0°C in an ice bath.

Addition: Dissolve 4-iodo-2-methylbenzoyl chloride (10 mmol) in DCM (10 mL). Add this

solution dropwise to the reaction flask over 30 minutes.

Expert Insight: Slow addition prevents localized exotherms which can degrade the

sensitive acid chloride or cause side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (formation of ester spot, disappearance of phenol).

Workup: Quench with saturated NaHCO₃ solution. Extract with DCM (3x). Wash organic

layer with 1M HCl (to remove TEA), then brine. Dry over MgSO₄.

Purification: Recrystallize from Ethanol/Hexane.

Validation:

IR Spectroscopy: Disappearance of broad -OH stretch (3400 cm⁻¹) and appearance of ester

C=O stretch (~1735 cm⁻¹).

¹H-NMR: Shift of aromatic protons due to esterification; integration of the 2-methyl group

(~2.4 ppm) confirms retention of the core.
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Module 2: The Extension Strategy (Cross-Coupling)
Objective: Utilize the aryl iodide to extend the

-conjugated system for OLEDs or high-performance polymers.

Protocol B: Suzuki-Miyaura Coupling on the Ester
Scaffold
Note: This is performed AFTER Protocol A. Attempting Suzuki directly on the acid chloride is

possible (to form ketones) but prone to hydrolysis side-reactions in standard aqueous-base

Suzuki conditions.

Materials:

Iodinated Ester Intermediate (from Protocol A) (1.0 equiv)

Aryl Boronic Acid (e.g., Carbazole-phenyl-boronic acid) (1.1 equiv)

Pd(PPh₃)₄ (3-5 mol%) [Catalyst]

K₂CO₃ (2M aqueous solution)

Toluene/Ethanol (4:1 ratio)

Step-by-Step Methodology:

Degassing: Combine the Iodinated Ester and Aryl Boronic Acid in the solvent mixture. Bubble

Nitrogen through the solution for 20 minutes.

Expert Insight: Oxygen poisons Pd(0) catalysts. Thorough degassing is non-negotiable.

Catalysis: Add Pd(PPh₃)₄ and the aqueous K₂CO₃ base under a counter-flow of Nitrogen.

Reflux: Heat the mixture to 80–90°C for 12–24 hours. The mixture will turn black (Pd

precipitation) upon completion.

Workup: Filter through a Celite pad to remove Palladium residues. Extract with Ethyl Acetate.

[4]
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Purification: Column chromatography (Silica gel) is usually required to separate the product

from homocoupled boronic acid byproducts.

Visualization: The Divergent Synthesis Workflow
The following diagram illustrates the strategic versatility of 4-Iodo-2-methylbenzoyl chloride.
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Caption: Divergent synthetic pathways. Path 1 (Top) is preferred for Liquid Crystals and

Polymers. Path 2 (Bottom) is utilized for small-molecule pharmaceutical intermediates.

Technical Analysis: The "Ortho-Effect"
Why use the 2-methyl variant instead of standard 4-iodobenzoyl chloride?
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Feature
4-Iodobenzoyl
Chloride (Standard)

4-Iodo-2-
methylbenzoyl
Chloride (Target)

Material Science
Impact

Conformation Planar Twisted

The methyl group

forces the carbonyl

out of plane with the

benzene ring.

Solubility Low (Aggregates) High

Twist reduces

-

stacking, improving

solubility in processing

solvents.

Crystallinity High Melting Point Lower Melting Point

Crucial for Liquid

Crystals to widen the

nematic mesophase

range.

OLED Efficiency Prone to ACQ* Suppresses ACQ

Prevents self-

quenching of excitons

in solid-state films.

*ACQ: Aggregation-Caused Quenching
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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